Cas no 25999-00-2 (Benzoic acid, 3-[(aminosulfonyl)oxy]-, methyl ester)
25999-00-2 structure
Product Name:Benzoic acid, 3-[(aminosulfonyl)oxy]-, methyl ester
CAS No:25999-00-2
MF:C8H9NO5S
MW:231.225761175156
CID:1425152
PubChem ID:15229163
Update Time:2025-04-20
Benzoic acid, 3-[(aminosulfonyl)oxy]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-[(aminosulfonyl)oxy]-, methyl ester
- 3-[(Aminosulfonyl)oxy]benzoic acid methyl ester
- SCHEMBL9451358
- EN300-2004534
- methyl 3-(sulfamoyloxy)benzoate
- Sulfamic acid 3-(methoxycarbonyl)phenyl ester
- 25999-00-2
- ABIZANDNSOJLBW-UHFFFAOYSA-N
-
- Inchi: 1S/C8H9NO5S/c1-13-8(10)6-3-2-4-7(5-6)14-15(9,11)12/h2-5H,1H3,(H2,9,11,12)
- InChI Key: ABIZANDNSOJLBW-UHFFFAOYSA-N
- SMILES: S(N)(=O)(=O)OC1C=CC=C(C(=O)OC)C=1
Computed Properties
- Exact Mass: 231.02017
- Monoisotopic Mass: 231.02014356g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 104Ų
Experimental Properties
- PSA: 95.69
Benzoic acid, 3-[(aminosulfonyl)oxy]-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2004534-0.05g |
methyl 3-(sulfamoyloxy)benzoate |
25999-00-2 | 0.05g |
$864.0 | 2023-05-31 | ||
| Enamine | EN300-2004534-0.1g |
methyl 3-(sulfamoyloxy)benzoate |
25999-00-2 | 0.1g |
$904.0 | 2023-05-31 | ||
| Enamine | EN300-2004534-0.25g |
methyl 3-(sulfamoyloxy)benzoate |
25999-00-2 | 0.25g |
$946.0 | 2023-05-31 | ||
| Enamine | EN300-2004534-0.5g |
methyl 3-(sulfamoyloxy)benzoate |
25999-00-2 | 0.5g |
$987.0 | 2023-05-31 | ||
| Enamine | EN300-2004534-1.0g |
methyl 3-(sulfamoyloxy)benzoate |
25999-00-2 | 1g |
$1029.0 | 2023-05-31 | ||
| Enamine | EN300-2004534-2.5g |
methyl 3-(sulfamoyloxy)benzoate |
25999-00-2 | 2.5g |
$2014.0 | 2023-05-31 | ||
| Enamine | EN300-2004534-5.0g |
methyl 3-(sulfamoyloxy)benzoate |
25999-00-2 | 5g |
$2981.0 | 2023-05-31 | ||
| Enamine | EN300-2004534-10.0g |
methyl 3-(sulfamoyloxy)benzoate |
25999-00-2 | 10g |
$4421.0 | 2023-05-31 |
Benzoic acid, 3-[(aminosulfonyl)oxy]-, methyl ester Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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